Cas no 68411-48-3 (Benzenamine, dodecyl-,branched)

Benzenamine, dodecyl-,branched structure
68411-48-3 structure
Product Name:Benzenamine, dodecyl-,branched
CAS No:68411-48-3
MF:C16H27N
MW:233.392284631729
CID:516694
PubChem ID:110201
Update Time:2025-04-19

Benzenamine, dodecyl-,branched Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, dodecyl-,branched
    • 4-[(2-chlorophenyl)-[4-(ethylamino)-3-methylphenyl]methyl]-N-ethyl-2-methylaniline
    • DODECYLANILINE
    • EINECS 267-252-3
    • EINECS 270-129-7
    • 68411-48-3
    • NS00126120
    • CP 45528
    • SCHEMBL7534665
    • DTXSID20867596
    • 4-(8-methylnonyl)aniline
    • Inchi: 1S/C16H27N/c1-14(2)8-6-4-3-5-7-9-15-10-12-16(17)13-11-15/h10-14H,3-9,17H2,1-2H3
    • InChI Key: VTDJVUVSXKGADB-UHFFFAOYSA-N
    • SMILES: NC1C=CC(=CC=1)CCCCCCCC(C)C

Computed Properties

  • Exact Mass: 261.24600
  • Monoisotopic Mass: 233.21435
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 0.908
  • Boiling Point: 343.9 °C at 760 mmHg
  • Flash Point: 144.5 °C
  • Refractive Index: 1.511
  • PSA: 12.03000
  • LogP: 6.09240
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